Cas no 13533-27-2 (Benzenamine,4-methoxy-N-(2-thienylmethylene)-)

• Product Name: Benzenamine,4-methoxy-N-(2-thienylmethylene)-
• CAS No: 13533-27-2
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 195388
• PubChem ID: 317480
• Update Time: 2025-04-19

Benzenamine,4-methoxy-N-(2-thienylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methoxy-N-(2-thienylmethylene)-
• 4-Methoxy-N-(2-thienylmethylene)benzeneamine
• (E)-4-methoxy-N-(thiophen-2-ylmethylene)aniline
• 4-methoxy-N-[(E)-thiophen-2-ylmethylidene]aniline
• 4-methoxy-N-thiophen-2-ylmethylene-aniline
• AC1L7W31
• Ambcb5347359
• CBMicro_018694
• CCG-6887
• CTK4B9772
• NSC249301
• Thiophen-2-carbaldehyd-(4-methoxy-phenylimin)
• thiophene-2-carbaldehyde-(4-methoxy-phenylimine)
• (4-methoxyphenyl)(2-thienylmethylene)amine
• DTXSID60312070
• 4-methoxy-N-(thiophene-2-ylmethylene)aniline
• AKOS003411183
• NSC-249301
• 4-METHOXY-N-[(E)-2-THIENYLMETHYLIDENE]ANILINE
• BIM-0018678.P001
• N-(4-methoxyphenyl)-1-thiophen-2-ylmethanimine
• (E)-N-(4-Methoxyphenyl)-1-(thiophen-2-yl)methanimine
• 13533-27-2

• Inchi： 1S/C12H11NOS/c1-14-11-6-4-10(5-7-11)13-9-12-3-2-8-15-12/h2-9H,1H3/b13-9+
• InChI Key： ORWHLIROYKRIJT-UKTHLTGXSA-N
• SMILES： S1C=CC=C1/C=N/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 217.05623
• Monoisotopic Mass: 217.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 362.8°Cat760mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.584
• PSA: 21.59